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Compound of Interest

Compound Name:
2-cyclopropyl-2-

methylpropanenitrile

CAS No.: 1415396-26-7

Cat. No.: B6155636

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-cyclopropyl-2-
methylpropanenitrile, a unique nitrile derivative incorporating a cyclopropyl group. While the

specific historical details of its initial discovery and synthesis are not prominently documented

in readily available scientific literature, this guide will focus on its chemical and physical

properties, plausible synthetic routes based on established organic chemistry principles, and

modern analytical techniques for its characterization. The content is designed to be a valuable

resource for researchers and professionals in the fields of organic synthesis, medicinal

chemistry, and drug development who may be interested in utilizing this compound or its

structural motifs.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6155636#bc-rfq
https://www.benchchem.com/product/b6155636/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyclopropyl-2-methylpropanenitrile
https://www.benchchem.com/product/b6155636/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyclopropyl-2-methylpropanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The cyclopropane ring, a three-membered carbocycle, is a fascinating and increasingly

important structural motif in organic chemistry and drug design. Its inherent ring strain imparts

unique electronic and conformational properties to molecules, often leading to enhanced

biological activity, improved metabolic stability, and desirable pharmacokinetic profiles. The

incorporation of a cyclopropyl group can influence a molecule's pKa, lipophilicity, and binding

affinity to biological targets. It is this unique combination of properties that makes cyclopropyl-

containing compounds, such as 2-cyclopropyl-2-methylpropanenitrile, attractive building

blocks in the synthesis of novel therapeutic agents and other functional organic molecules.

Physicochemical Properties of 2-Cyclopropyl-2-
methylpropanenitrile
2-Cyclopropyl-2-methylpropanenitrile, also known by its IUPAC name, is a colorless to pale

yellow liquid. Its fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C₇H₁₁N [1]

Molecular Weight 109.17 g/mol [1]

CAS Number 1415396-26-7 [1]

Appearance
Colorless to pale yellow liquid

(predicted)
General chemical knowledge

Boiling Point Not available

Density Not available

Solubility
Soluble in common organic

solvents
General chemical knowledge

Proposed Synthesis of 2-Cyclopropyl-2-
methylpropanenitrile
While the original synthetic route for 2-cyclopropyl-2-methylpropanenitrile is not readily

found in the literature, a logical and efficient pathway can be proposed based on well-
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established organic reactions. A plausible approach involves the alkylation of a suitable

cyclopropylnitrile precursor.

Retrosynthetic Analysis
A retrosynthetic analysis suggests that the target molecule can be disconnected at the

quaternary carbon, leading back to a simpler cyclopropylnitrile and a methylating agent.
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2-Cyclopropyl-2-methylpropanenitrileCyclopropylacetonitrile anion C-C disconnection

Cyclopropylacetonitrile Deprotonation

Methylating agent (e.g., CH₃I)

Alkylation
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Step 1: Deprotonation

Step 2: Alkylation

Work-up & Purification

Cyclopropylacetonitrile in anhydrous THF

Add LDA at -78 °C

Stir for 30-60 min

Formation of cyclopropylacetonitrile anion

Add CH₃I at -78 °C

Warm to room temperature and stir

Formation of 2-cyclopropyl-2-methylpropanenitrile

Quench with NH₄Cl (aq)

Extract with organic solvent

Dry and concentrate

Purify (distillation or chromatography)

Pure 2-cyclopropyl-2-methylpropanenitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Cyclopropyl-2-methylpropanenitrile | C7H11N | CID 23574312 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyclopropyl-2-
methylpropanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6155636/docs#an-in-depth-technical-guide-to-2-
cyclopropyl-2-methylpropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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